Cas no 2172469-14-4 (4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}-3-methylbutanoic acid)
4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1504746
- 4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazol-3-yl]formamido}-3-methylbutanoic acid
- 2172469-14-4
- 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}-3-methylbutanoic acid
-
- Inchi: 1S/C23H23N5O5/c1-13(10-19(29)30)11-24-21(31)20-25-22(28-27-20)26-23(32)33-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18H,10-12H2,1H3,(H,24,31)(H,29,30)(H2,25,26,27,28,32)
- InChI Key: GIYDWPMQKMTMPT-UHFFFAOYSA-N
- SMILES: O(C(NC1=NNC(C(NCC(C)CC(=O)O)=O)=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 449.16991885g/mol
- Monoisotopic Mass: 449.16991885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 699
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 146Ų
4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1504746-0.05g |
4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazol-3-yl]formamido}-3-methylbutanoic acid |
2172469-14-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1504746-0.1g |
4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazol-3-yl]formamido}-3-methylbutanoic acid |
2172469-14-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1504746-0.25g |
4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazol-3-yl]formamido}-3-methylbutanoic acid |
2172469-14-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1504746-0.5g |
4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazol-3-yl]formamido}-3-methylbutanoic acid |
2172469-14-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1504746-1.0g |
4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazol-3-yl]formamido}-3-methylbutanoic acid |
2172469-14-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1504746-2.5g |
4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazol-3-yl]formamido}-3-methylbutanoic acid |
2172469-14-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1504746-5.0g |
4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazol-3-yl]formamido}-3-methylbutanoic acid |
2172469-14-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1504746-10.0g |
4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazol-3-yl]formamido}-3-methylbutanoic acid |
2172469-14-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1504746-50mg |
4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazol-3-yl]formamido}-3-methylbutanoic acid |
2172469-14-4 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1504746-100mg |
4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazol-3-yl]formamido}-3-methylbutanoic acid |
2172469-14-4 | 100mg |
$2963.0 | 2023-09-27 |
4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}-3-methylbutanoic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}-3-methylbutanoic acid
4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}-3-methylbutanoic acid (CAS No. 2172469-14-4): A Comprehensive Overview
4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}-3-methylbutanoic acid (CAS No. 2172469-14-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Triazole-Acid, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) and triazole moieties, making it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.
The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. The triazole moiety, on the other hand, is known for its broad range of biological activities, including antifungal, antibacterial, and antiviral properties. The combination of these functional groups in 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}-3-methylbutanoic acid makes it a versatile building block for the development of novel therapeutic agents.
Recent studies have highlighted the potential of Fmoc-Triazole-Acid in the context of drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds derived from Fmoc-Triazole-Acid exhibit potent inhibitory activity against specific enzymes involved in cancer progression. This finding has sparked interest in exploring the use of Fmoc-Triazole-Acid as a lead compound for the development of anti-cancer drugs.
In addition to its potential as an anti-cancer agent, Fmoc-Triazole-Acid has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) revealed that derivatives of Fmoc-Triazole-Acid can effectively cross the blood-brain barrier and modulate key signaling pathways associated with Alzheimer's disease. These findings suggest that Fmoc-Triazole-Acid could be a valuable starting point for developing new therapies for neurodegenerative disorders.
The synthesis of 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}-3-methylbutanoic acid involves several well-established chemical reactions. The first step typically involves the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This reaction is highly efficient and can be performed under mild conditions, making it suitable for large-scale synthesis. The Fmoc group is then introduced through an amide coupling reaction with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl). Finally, the carboxylic acid functionality is introduced via ester hydrolysis or direct carboxylation.
The physical and chemical properties of Fmoc-Triazole-Acid have been extensively characterized. It is a white crystalline solid with a molecular weight of 467.5 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in various biochemical assays and in vitro studies.
In terms of safety and handling, 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}-3-methylbutanoic acid should be stored under dry conditions at room temperature to prevent degradation. It is important to handle the compound with care to avoid exposure to skin or inhalation of dust particles. Proper personal protective equipment (PPE) should be worn when handling this compound.
The potential applications of Fmoc-Triazole-Acid extend beyond pharmaceuticals. In materials science, the unique properties of this compound have led to its use in the development of advanced functional materials. For example, researchers at the Massachusetts Institute of Technology (MIT) have explored the use of Fmoc-Triazole-Acid as a building block for self-assembling supramolecular structures with tunable optical and electronic properties. These materials have potential applications in areas such as photovoltaics and sensors.
In conclusion, 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}-3-methylbutanoic acid (CAS No. 2172469-14-4) is a multifaceted compound with significant potential in various fields. Its unique combination of functional groups makes it a valuable intermediate for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in both academic and industrial settings.
2172469-14-4 (4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)